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Compound of Interest

Compound Name: SIAIS164018

Cat. No.: B12405786 Get Quote

SIAIS164018: Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage and handling of

SIAIS164018.

Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for SIAIS164018 powder?

For long-term stability, SIAIS164018 in its solid (powder) form should be stored under specific

temperature conditions. It is recommended to store the powder at -20°C for up to three years or

at 4°C for up to two years.[1] It is crucial to keep the container tightly sealed and protected from

moisture to ensure the integrity of the compound.[1][2]

Q2: How should I store SIAIS164018 after dissolving it in a solvent?

Once SIAIS164018 is dissolved in a solvent to create a stock solution, it is imperative to store it

at low temperatures to maintain its stability. For storage up to six months, the recommended

temperature is -80°C.[1][2] For shorter-term storage of up to one month, -20°C is acceptable.[1]

[2] Always ensure the solution is stored in a tightly sealed container to prevent solvent

evaporation and contamination.

Q3: Can I subject my SIAIS164018 solution to multiple freeze-thaw cycles?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12405786?utm_src=pdf-interest
https://www.benchchem.com/product/b12405786?utm_src=pdf-body
https://www.benchchem.com/product/b12405786?utm_src=pdf-body
https://www.benchchem.com/product/b12405786?utm_src=pdf-body
https://www.invivochem.com/product/V76515
https://www.invivochem.com/product/V76515
https://www.medchemexpress.com/siais164018-hydrochloride.html
https://www.benchchem.com/product/b12405786?utm_src=pdf-body
https://www.benchchem.com/product/b12405786?utm_src=pdf-body
https://www.invivochem.com/product/V76515
https://www.medchemexpress.com/siais164018-hydrochloride.html
https://www.invivochem.com/product/V76515
https://www.medchemexpress.com/siais164018-hydrochloride.html
https://www.benchchem.com/product/b12405786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is strongly advised to avoid repeated freeze-thaw cycles of your SIAIS164018 stock solution.

[1][2] To circumvent the potential degradation of the compound, it is best practice to aliquot the

stock solution into smaller, single-use volumes before freezing. This allows you to thaw only the

amount needed for a particular experiment.

Q4: I am preparing SIAIS164018 for an in vivo experiment. How should I handle the working

solution?

For in vivo applications, it is recommended to prepare the working solution fresh on the day of

the experiment.[3][4] This practice ensures the highest potency and reliability of the compound

in your experimental model.

Q5: What should I do if I observe precipitation in my SIAIS164018 solution?

If you notice precipitation or phase separation during the preparation of your solution, gentle

warming and/or sonication can be used to aid in the dissolution of the compound.[3][4]

Summary of Storage Conditions
The following table summarizes the recommended storage conditions for SIAIS164018 in both

its solid and dissolved forms.
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Form
Storage
Temperature

Duration Important Notes

Solid (Powder) -20°C 3 years

Store in a sealed

container, protected

from moisture.[1]

4°C 2 years

Store in a sealed

container, protected

from moisture.[1][2]

In Solvent -80°C 6 months

Aliquot to avoid

repeated freeze-thaw

cycles.[1][2]

-20°C 1 month

Aliquot to avoid

repeated freeze-thaw

cycles.[1][2]

Experimental Protocols
Preparation of Stock Solutions

A common solvent for preparing SIAIS164018 stock solutions is DMSO.[2]

Solvent Selection: Use a high-quality, anhydrous grade of DMSO to prepare the stock

solution.

Dissolution: To prepare a stock solution, for example, at a concentration of 10 mM, weigh the

appropriate amount of SIAIS164018 powder and add the calculated volume of DMSO. If

needed, use ultrasonic agitation to ensure complete dissolution.

Aliquoting and Storage: Once the powder is fully dissolved, divide the stock solution into

smaller, single-use aliquots in appropriate vials. Store these aliquots at -80°C for long-term

storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[1][2]

SIAIS164018 Storage Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.invivochem.com/product/V76515
https://www.invivochem.com/product/V76515
https://www.medchemexpress.com/siais164018-hydrochloride.html
https://www.invivochem.com/product/V76515
https://www.medchemexpress.com/siais164018-hydrochloride.html
https://www.invivochem.com/product/V76515
https://www.medchemexpress.com/siais164018-hydrochloride.html
https://www.benchchem.com/product/b12405786?utm_src=pdf-body
https://www.medchemexpress.com/siais164018-hydrochloride.html
https://www.benchchem.com/product/b12405786?utm_src=pdf-body
https://www.invivochem.com/product/V76515
https://www.medchemexpress.com/siais164018-hydrochloride.html
https://www.benchchem.com/product/b12405786?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Form

Solid Storage Duration

Solution Storage Duration

Storage Conditions

Solid (Powder)

Long-Term
(up to 3 years)Intended Use > 2 years

Mid-Term
(up to 2 years)

Intended Use <= 2 years

In Solution Long-Term
(up to 6 months)

Intended Use > 1 month

Short-Term
(up to 1 month)

Intended Use <= 1 month

-20°C
Sealed, away from moisture

4°C
Sealed, away from moisture

-80°C
Aliquot, sealed

-20°C
Aliquot, sealed

Click to download full resolution via product page

Caption: Decision workflow for SIAIS164018 storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Long-term storage conditions for SIAIS164018].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12405786#long-term-storage-conditions-for-
siais164018]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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